1-(furan-2-ylmethyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-3-(o-tolyl)thiourea

• IUPAC Name: 1-(furan-2-ylmethyl)-1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(2-methylphenyl)thiourea
• InChI: InChI=1S/C25H27N3O2S/c1-17-7-4-5-9-23(17)27-25(31)28(16-20-8-6-14-30-20)13-12-21-18(2)26-24-11-10-19(29-3)15-22(21)24/h4-11,14-15,26H,12-13,16H2,1-3H3,(H,27,31)
• InChI Key: BFRUHFGHAPIFNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)N(CCC2=C(NC3=C2C=C(C=C3)OC)C)CC4=CC=CO4
• Molecular Formula: C25H27N3O2S
• Molecular Weight: 433.6 g/mol

Description

1-(furan-2-ylmethyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-3-(o-tolyl)thiourea is a useful research compound. Its molecular formula is C25H27N3O2S and its molecular weight is 433.57. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Properties

Furan derivatives, including those related to the specified compound, are involved in various chemical synthesis processes. The Decarboxylative Claisen rearrangement reactions are employed to yield heteroaromatic products like furan-2-ylmethyl derivatives, showcasing the chemical versatility of furan compounds in synthesis processes (Craig et al., 2005). Moreover, the characterization of similar thiourea derivatives, such as 1-benzyl-3-furoyl-1-phenylthiourea, involves various spectroscopic and computational methods, highlighting the intricate structural and electronic properties these compounds possess (Lestard et al., 2015).

Molecular and Spectral Studies

The structural and molecular intricacies of furan and thiourea derivatives are often explored through spectral studies and quantum-chemical calculations. A study on furan derivatives of substituted phenylthiourea revealed insights into intramolecular hydrogen bonds and molecular interactions, providing a deeper understanding of the compound's stability and reactivity (Hritzová et al., 2005).

Biomedical Applications

While direct information on the biomedical applications of the specific compound is limited, research on structurally related compounds indicates potential biological activities. For example, thiazolidinone derivatives of naphtho[2,1-b]furan have been synthesized and evaluated for various biological activities, including antimicrobial and anti-inflammatory properties, suggesting the possibility of similar activities in related furan compounds (Vagdevi et al., 2006).

Material Science and Environmental Applications

Furan derivatives are also significant in material science and environmental applications. A study on the effect of five-membered heteroaromatic linkers, including furan, on the performance of phenothiazine-based dye-sensitized solar cells revealed the potential of these compounds in improving solar energy conversion efficiency, highlighting their role in renewable energy technologies (Kim et al., 2011).